Cas no 2137540-40-8 (5-(3-Methyl-1,2-oxazol-5-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(3-Methyl-1,2-oxazol-5-yl)thiophene-2-carbaldehyde
• CAS No: 2137540-40-8
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 6329892
• PubChem ID: 165875105
• Update Time: 2025-10-13

5-(3-Methyl-1,2-oxazol-5-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-methyl-1,2-oxazol-5-yl)thiophene-2-carbaldehyde
• 2137540-40-8
• EN300-745988
• 5-(3-Methyl-1,2-oxazol-5-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C9H7NO2S/c1-6-4-8(12-10-6)9-3-2-7(5-11)13-9/h2-5H,1H3
• InChI Key： BEEWQUHAIHPBIV-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1=CC(C)=NO1

Computed Properties

• Exact Mass: 193.01974964g/mol
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.3Ų

Additional information on 5-(3-Methyl-1,2-oxazol-5-yl)thiophene-2-carbaldehyde

Comprehensive Overview of 5-(3-Methyl-1,2-oxazol-5-yl)thiophene-2-carbaldehyde (CAS No. 2137540-40-8)

5-(3-Methyl-1,2-oxazol-5-yl)thiophene-2-carbaldehyde is a versatile organic compound with significant applications in pharmaceutical and material science research. Its unique molecular structure, combining a thiophene ring and a 3-methyl-1,2-oxazole moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number 2137540-40-8 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for advanced studies.

In recent years, the demand for heterocyclic aldehydes like this compound has surged due to their role in designing small-molecule inhibitors and fluorescent probes. A trending topic in 2024 involves its potential in covalent drug discovery, where the aldehyde group enables selective binding to biological targets. Researchers frequently search for "thiophene-oxazole hybrid applications" or "CAS 2137540-40-8 solubility data," reflecting industry interest in its physicochemical properties.

The compound's electron-rich aromatic systems contribute to its utility in organic electronics, aligning with the global push for sustainable materials. Discussions on platforms like ResearchGate often highlight its compatibility with cross-coupling reactions, a technique pivotal for creating π-conjugated polymers. Environmental considerations also drive queries about "green synthesis methods for 5-(3-methyloxazolyl)thiophene derivatives," emphasizing the need for eco-friendly production protocols.

Analytical characterization of 5-(3-Methyl-1,2-oxazol-5-yl)thiophene-2-carbaldehyde typically involves HPLC purity analysis and NMR spectral interpretation, with many users seeking "2137540-40-8 NMR peaks reference." Its stability under ambient conditions makes it preferable for high-throughput screening workflows, though proper storage in amber vials is recommended to prevent photooxidation of the aldehyde group.

Emerging studies explore its derivatives as AIEgens (aggregation-induced emission luminogens), tapping into the booming field of bioimaging technologies. Patent literature reveals innovative uses in OLED materials, responding to the electronics industry's demand for energy-efficient displays. The compound's structure-activity relationships (SAR) are frequently modeled using DFT calculations, a hot topic in computational chemistry forums.

Quality control specifications for CAS 2137540-40-8 often require ≥98% chromatographic purity, with stringent limits on heavy metal residues. Suppliers increasingly provide COA (Certificate of Analysis) documentation to meet regulatory standards in pharmaceutical GMP environments. Recent PubMed entries correlate its scaffold with kinase modulation activity, sparking discussions about fragment-based drug design strategies.

In material science applications, the compound's planar conjugated structure enables efficient charge transport in thin-film devices. Manufacturers of organic semiconductors frequently inquire about bulk availability and scalable synthesis routes. The rise of machine learning in chemical synthesis has also prompted computational studies predicting optimal catalytic conditions for its production.

Safety data sheets emphasize standard organic laboratory precautions when handling this compound, though it doesn't fall under hazardous classifications. Its low acute toxicity profile makes it suitable for academic research settings. The scientific community continues to investigate its structure-property relationships, particularly in context of molecular stacking interactions relevant to crystal engineering.